Cas no 81281-26-7 (2,3-di-O-tetradecyl-1-O-(galactopyranosyl)glycerol)

• Product name: 2,3-di-O-tetradecyl-1-O-(galactopyranosyl)glycerol
• CAS No: 81281-26-7
• MF: C₃₇H₇₄O₈
• MW: 646.978673458099
• CID: 986597
• PubChem ID: 44147820

2,3-di-O-tetradecyl-1-O-(galactopyranosyl)glycerol Chemical and Physical Properties

Names and Identifiers

• 2,3-di-O-tetradecyl-1-O-(galactopyranosyl)glycerol
• (2R,3R,4R,5S,6R)-6-(hydroxymethyl)-2-propoxy-3,4-di(tetradecoxy)oxane-3,4,5-triol
• beta-D-Galactopyranoside, 2,3-bis(tetradecyloxy)propyl, (R)-
• 2,3-C14-1-Gal-glycerol
• 2,3-Di-O-tetradecyl-1-galactosylglycerol
• 81281-26-7

• Inchi： InChI=1S/C37H74O8/c1-4-7-9-11-13-15-17-19-21-23-25-27-30-43-36(40)34(39)33(32-38)45-35(42-29-6-3)37(36,41)44-31-28-26-24-22-20-18-16-14-12-10-8-5-2/h33-35,38-41H,4-32H2,1-3H3/t33-,34+,35-,36-,37-/m1/s1
• InChI Key： SWXKOMYMFNSOFZ-QDVRJJOPSA-N
• SMILES： CCCCCCCCCCCCCCOC1(C(C(OC(C1(O)OCCCCCCCCCCCCCC)OCCC)CO)O)O

Computed Properties

• Exact Mass: 646.53836931g/mol
• Monoisotopic Mass: 646.53836931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 45
• Rotatable Bond Count: 32
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų
• XLogP3: 11.7